Cas no 1361672-39-0 (2'-(Difluoromethyl)-2,3,6,6'-tetrachlorobiphenyl)

• Product Name: 2'-(Difluoromethyl)-2,3,6,6'-tetrachlorobiphenyl
• CAS No: 1361672-39-0
• MF: C₁₃H₆Cl₄F₂
• MW: 341.99554681778
• CID: 4991433
• Update Time: 2025-10-29

2'-(Difluoromethyl)-2,3,6,6'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-(Difluoromethyl)-2,3,6,6'-tetrachlorobiphenyl

• Inchi： 1S/C13H6Cl4F2/c14-7-3-1-2-6(13(18)19)10(7)11-8(15)4-5-9(16)12(11)17/h1-5,13H
• InChI Key： NRTIVTDZKPSACT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(F)F)=C1C1C(=CC=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 6
• Topological Polar Surface Area: 0

Additional information on 2'-(Difluoromethyl)-2,3,6,6'-tetrachlorobiphenyl

Chemical Profile of 2'-(Difluoromethyl)-2,3,6,6'-tetrachlorobiphenyl (CAS No. 1361672-39-0)

2'-(Difluoromethyl)-2,3,6,6'-tetrachlorobiphenyl, identified by the CAS number 1361672-39-0, is a specialized organic compound belonging to the biphenyl class. This molecule features a unique structural framework characterized by the presence of four chlorine atoms and two fluorine atoms at specific positions on the biphenyl core. Such structural attributes make it a compound of significant interest in the fields of chemical synthesis and pharmaceutical research.

The biphenyl moiety serves as a versatile scaffold in medicinal chemistry due to its aromatic stability and ability to engage in various non-covalent interactions with biological targets. The introduction of multiple halogen atoms, particularly chlorine and fluorine, further enhances its potential as a building block for more complex molecules. In particular, the difluoromethyl group at the 2' position introduces electronic and steric effects that can modulate the compound's reactivity and binding affinity.

Recent advancements in synthetic methodologies have enabled more efficient preparation of this compound. Techniques such as palladium-catalyzed cross-coupling reactions and directed halogenation strategies have been employed to achieve high yields and purity levels. These improvements are crucial for facilitating further research into its applications in drug discovery.

From a pharmacological perspective, 2'-(Difluoromethyl)-2,3,6,6'-tetrachlorobiphenyl has garnered attention as a potential intermediate in the synthesis of bioactive molecules. The electron-withdrawing nature of the chlorine atoms and the electron-donating influence of the fluorine substituents can influence its interactions with biological receptors. Studies have suggested that such modifications can enhance metabolic stability and improve pharmacokinetic properties in candidate drug molecules.

In vitro studies have begun to explore the biological activity of derivatives of this compound. Preliminary data indicate that certain modifications at the biphenyl core can lead to compounds with anti-inflammatory or antiviral properties. The precise arrangement of halogen atoms appears to play a critical role in determining their efficacy and selectivity. Further investigations are warranted to fully elucidate these relationships.

The synthetic utility of CAS No. 1361672-39-0 extends beyond pharmaceutical applications. Its structural motifs are also relevant in materials science, particularly in the development of liquid crystals and organic semiconductors. The rigid biphenyl backbone combined with halogen substituents can impart desirable thermal stability and electronic characteristics to these materials.

Regulatory considerations are an important aspect when handling this compound. While it is not classified as a hazardous or controlled substance under current guidelines, proper handling protocols must be followed to ensure safety in laboratory settings. Storage conditions should be maintained to prevent degradation, and exposure should be minimized through appropriate personal protective equipment.

The future direction of research on 2'-(Difluoromethyl)-2,3,6,6'-tetrachlorobiphenyl is likely to focus on expanding its chemical space through functionalization at other positions on the biphenyl ring. Additionally, computational modeling techniques may be employed to predict biological activity before experimental synthesis, thereby optimizing resource utilization.

Collaborative efforts between synthetic chemists and biologists will be essential in unlocking the full potential of this compound. By integrating expertise from multiple disciplines, novel derivatives with tailored properties can be developed for therapeutic or industrial applications.